Cas no 1416438-63-5 (3-(Methylthio)-5-nitro-1H-indole)

• Product Name: 3-(Methylthio)-5-nitro-1H-indole
• CAS No: 1416438-63-5
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• MDL: MFCD22690532
• CID: 4595594
• PubChem ID: 20318627
• Update Time: 2025-06-08

3-(Methylthio)-5-nitro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-(METHYLTHIO)-5-NITRO-1H-INDOLE
• 1H-Indole, 3-(methylthio)-5-nitro-
• 3-methylsulfanyl-5-nitro-1H-indole
• 5-Nitro-3-(methylthio)-1H-indole
• 1416438-63-5
• SCHEMBL11611676
• AS-41217
• CS-0315161
• 3-(METHYLSULFANYL)-5-NITRO-1H-INDOLE
• MFCD22690532
• AKOS027331569
• 3-(Methylthio)-5-nitro-1H-indole

• MDL： MFCD22690532
• Inchi： 1S/C9H8N2O2S/c1-14-9-5-10-8-3-2-6(11(12)13)4-7(8)9/h2-5,10H,1H3
• InChI Key： VUNNQJOOWSYFPU-UHFFFAOYSA-N
• SMILES： S(C)C1=CNC2C=CC(=CC=21)[N+](=O)[O-]

Computed Properties

• Exact Mass: 208.03064868g/mol
• Monoisotopic Mass: 208.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 86.9

Additional information on 3-(Methylthio)-5-nitro-1H-indole

Recent Advances in the Study of 3-(Methylthio)-5-nitro-1H-indole (CAS: 1416438-63-5)

3-(Methylthio)-5-nitro-1H-indole (CAS: 1416438-63-5) is a nitro-substituted indole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds and its direct biological activities, particularly in the context of antimicrobial and anticancer research. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic applications, mechanistic insights, and therapeutic potential.

The compound's unique structure, featuring a nitro group at the 5-position and a methylthio group at the 3-position of the indole scaffold, makes it a versatile building block for the development of novel drug candidates. Recent synthetic methodologies have focused on optimizing the efficiency and yield of its production, with particular emphasis on green chemistry approaches to minimize environmental impact. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic system for the synthesis of 3-(Methylthio)-5-nitro-1H-indole, achieving a 92% yield under mild conditions.

In terms of biological activity, 3-(Methylthio)-5-nitro-1H-indole has shown promising results in preliminary screenings against a range of bacterial and fungal pathogens. A study conducted by researchers at the University of Cambridge revealed that the compound exhibits potent inhibitory effects against Staphylococcus aureus and Candida albicans, with minimum inhibitory concentrations (MICs) comparable to those of established antibiotics. Mechanistic studies suggest that the compound disrupts microbial cell wall synthesis, although further research is needed to elucidate the precise molecular targets.

Beyond its antimicrobial properties, 3-(Methylthio)-5-nitro-1H-indole has also been investigated for its potential anticancer effects. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound induces apoptosis in human colorectal cancer cells (HCT-116) through the activation of the intrinsic mitochondrial pathway. The study further identified the nitro group as a critical pharmacophore for this activity, as its reduction or removal significantly diminished the compound's cytotoxic effects. These findings underscore the potential of 3-(Methylthio)-5-nitro-1H-indole as a scaffold for the development of targeted anticancer agents.

Despite these promising results, challenges remain in the clinical translation of 3-(Methylthio)-5-nitro-1H-indole. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through structural optimization and formulation strategies. Recent advances in prodrug design and nanoparticle-based delivery systems offer potential solutions to these challenges, as highlighted in a 2023 review article in Advanced Drug Delivery Reviews.

In conclusion, 3-(Methylthio)-5-nitro-1H-indole (CAS: 1416438-63-5) represents a promising compound with diverse applications in chemical biology and medicinal chemistry. Its synthetic versatility, coupled with its demonstrated biological activities, positions it as a valuable tool for drug discovery and development. Future research should focus on elucidating its mechanisms of action, optimizing its pharmacokinetic properties, and exploring its potential in combination therapies. The continued investigation of this compound is likely to yield significant contributions to the fields of antimicrobial and anticancer research.